Cas no 333353-51-8 (N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide)

N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide structure
333353-51-8 structure
Product Name:N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide
CAS No:333353-51-8
MF:C16H15NO3
MW:269.295204401016
MDL:MFCD00469563
CID:3078124
PubChem ID:2882920
Update Time:2025-04-21

N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(Dibenzo[b,d]furan-2-yloxy)ethyl)acetamide
    • N-(2-dibenzofuran-2-yloxyethyl)acetamide
    • N-(2-{8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-4-YLOXY}ETHYL)ACETAMIDE
    • STK865680
    • CBMicro_013810
    • 333353-51-8
    • AKOS000597927
    • BIM-0013881.P001
    • MLS000061321
    • H34240
    • ALBB-023936
    • N-[2-(dibenzo[b,d]furan-2-yloxy)ethyl]acetamide
    • CHEMBL1508054
    • SMR000070578
    • LS-07638
    • MFCD00469563
    • HMS2314M09
    • SMSF0012491
    • CB07613
    • acetamide, N-[2-(2-dibenzofuranyloxy)ethyl]-
    • N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide
    • MDL: MFCD00469563
    • Inchi: 1S/C16H15NO3/c1-11(18)17-8-9-19-12-6-7-16-14(10-12)13-4-2-3-5-15(13)20-16/h2-7,10H,8-9H2,1H3,(H,17,18)
    • InChI Key: KHUMSUXHXOPPMG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=C(C=CC1=2)OCCNC(C)=O

Computed Properties

  • Exact Mass: 269.10519334Da
  • Monoisotopic Mass: 269.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.5Ų

N-2-(Dibenzob,dfuran-2-yloxy)ethylacetamide Pricemore >>

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